Cas no 13122-33-3 (Benzene-d, 4-bromo-)

• Product Name: Benzene-d, 4-bromo-
• CAS No: 13122-33-3
• MF: C₆H₅Br
• MW: 158.014062643051
• CID: 205648
• PubChem ID: 12204136
• Update Time: 2025-04-19

Benzene-d, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzene-d, 4-bromo-
• 1-bromo-4-deuteriobenzene
• 4-Deuteriobromobenzene
• Benzene-d,p-bromo- (7CI,8CI)
• Bromobenzene-4-d1
• p-Bromobenzene-d
• 4-Bromobenzene-d
• p-deuterobromobenzene
• AT39548
• 1-Bromo(4-~2~H)benzene
• 13122-33-3
• SCHEMBL19168972
• DTXSID60927128
• Bromobenzene (4 D)
• 1-BROMOBENZENE-4-D

• MDL： MFCD12922668
• Inchi： 1S/C6H5Br/c7-6-4-2-1-3-5-6/h1-5H/i1D
• InChI Key： QARVLSVVCXYDNA-MICDWDOJSA-N
• SMILES： BrC1C=CC([2H])=CC=1

Computed Properties

• Exact Mass: 157.96999
• Monoisotopic Mass: 156.964
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0